Cas no 2770544-89-1 (2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole)

• Product Name: 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole
• CAS No: 2770544-89-1
• MF: C₇H₂BrFN₂O₂S
• MW: 277.070382595062
• CID: 6496719
• PubChem ID: 165993161
• Update Time: 2025-05-25

2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• EN300-37396067
• 2770544-89-1
• 2-bromo-5-fluoro-6-nitro-1,3-benzothiazole
• 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole

• Inchi： 1S/C7H2BrFN2O2S/c8-7-10-4-1-3(9)5(11(12)13)2-6(4)14-7/h1-2H
• InChI Key： PUHONMKZDSJBDG-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=C(C(=CC=2S1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 275.90044g/mol
• Monoisotopic Mass: 275.90044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87Ų

Additional information on 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole

2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole: A Comprehensive Overview

2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole (CAS No. 2770544-89-1) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzothiazole ring system with bromine, fluorine, and nitro substituents. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The benzothiazole core of 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole is a fused bicyclic aromatic system consisting of a benzene ring and a thiazole ring. The thiazole ring contains sulfur and nitrogen atoms, which contribute to the compound's reactivity and stability. The presence of bromine at the 2-position, fluorine at the 5-position, and a nitro group at the 6-position further modulates the electronic properties of the molecule. These substituents not only enhance the compound's reactivity but also make it suitable for specific chemical transformations.

Recent studies have highlighted the potential of 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole in drug discovery and development. The compound's unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a candidate for therapeutic applications. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has opened new avenues in medicinal chemistry.

In terms of synthesis, 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 1,3-benzothiazole derivatives with appropriate halogenating agents in the presence of catalytic systems. The introduction of fluorine and nitro groups typically requires precise control over reaction conditions to ensure high yields and purity.

The chemical properties of 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole make it an interesting subject for further research. Its electronic structure facilitates participation in various types of chemical reactions, such as electrophilic aromatic substitution and nucleophilic aromatic substitution. Moreover, the compound's stability under different environmental conditions has been extensively studied, providing valuable insights into its potential applications in harsh chemical environments.

From an industrial perspective, 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole finds applications in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions makes it useful in catalysis and material science. For example, recent research has explored its role as a ligand in metal-catalyzed reactions, where it enhances catalytic efficiency and selectivity.

In conclusion, 2-Bromo-5-fluoro-6-nitro-1,3-benzothiazole (CAS No. 2770544891) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.